4-(5-Bromo-6-methylpyridin-2-yl)morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(5-Bromo-6-methylpyridin-2-yl)morpholine is a chemical compound with the molecular formula C10H13BrN2O . It is used in industrial and scientific research .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H13BrN2O2/c1-8-9(12)2-3-10(13-8)11(15)14-4-6-16-7-5-14/h2-3H,4-7H2,1H3 . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound has a molecular weight of 257.12700 . It is a solid at room temperature . More specific physical and chemical properties like density, melting point, and boiling point are not available in the searched resources.Scientific Research Applications
Pharmacological Potential and Applications
Anxiolytic and Antidepressant Potential of 5-HT1B Antagonists : Research has explored the behavioral pharmacology of selective 5-HT1B antagonists, including compounds structurally similar to 4-(5-Bromo-6-methylpyridin-2-yl)morpholine. These studies have highlighted the potential utility of 5-HT1B antagonists in treating anxiety and affective disorders, underscoring the importance of such compounds in developing new therapeutic agents. The antagonist demonstrated anxiolytic activity in various animal models, along with antidepressant efficacy, suggesting its potential role in psychiatric treatment modalities (Hudzik et al., 2003).
Broad Spectrum of Pharmacological Activities : The morpholine ring, a feature in the chemical structure of interest, is present in various compounds that have been developed for diverse pharmacological activities. Recent reviews have summarized the broad spectrum of pharmacological profiles of morpholine derivatives. These compounds have been found to play a crucial role in biochemistry due to their significant biological activities, including their potential in treating neurological and cardiovascular diseases (Asif & Imran, 2019).
Chemical Synthesis and Modification
Regioselectivity in Bromination of Pyridines : The study on the bromination of unsymmetrical dimethylated pyridines, which relates to the chemical class of this compound, highlights the regioselectivity of bromination processes. Understanding these mechanisms is crucial for designing and synthesizing novel compounds with precise functional group placements for targeted scientific research applications (Thapa et al., 2014).
Synthetic Routes for Pharmaceutical Applications : The exploration of synthetic routes for key intermediates in pharmaceuticals, including those related to morpholine derivatives, sheds light on the importance of such compounds in drug development. For instance, the review of synthetic processes for rivaroxaban and its intermediate highlights the potential for industrial scale-up, suggesting the relevance of compounds like this compound in the pharmaceutical industry (Zhang Fu-li, 2012).
Safety and Hazards
Safety data sheets indicate that this compound may cause skin and eye irritation, and may be harmful if inhaled or swallowed . In case of contact with skin or eyes, it’s recommended to wash off with plenty of water and consult a doctor . If inhaled or swallowed, move to fresh air and seek medical attention immediately .
Future Directions
Properties
IUPAC Name |
4-(5-bromo-6-methylpyridin-2-yl)morpholine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrN2O/c1-8-9(11)2-3-10(12-8)13-4-6-14-7-5-13/h2-3H,4-7H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPBCOHGBRRIGPI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=N1)N2CCOCC2)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20682403 |
Source
|
Record name | 4-(5-Bromo-6-methylpyridin-2-yl)morpholine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20682403 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1199773-21-1 |
Source
|
Record name | 4-(5-Bromo-6-methyl-2-pyridinyl)morpholine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1199773-21-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(5-Bromo-6-methylpyridin-2-yl)morpholine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20682403 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.